Cas no 2120663-04-7 (Methyl 1-methyl-5-(pyrrolidin-1-ylmethyl)pyrazole-3-carboxylate)

• Product Name: Methyl 1-methyl-5-(pyrrolidin-1-ylmethyl)pyrazole-3-carboxylate
• CAS No: 2120663-04-7
• MF: C₁₁H₁₇N₃O₂
• MW: 223.271582365036
• CID: 6794308
• PubChem ID: 162421027
• Update Time: 2025-05-20

Methyl 1-methyl-5-(pyrrolidin-1-ylmethyl)pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1-Methyl-5-pyrrolidin-1-ylmethyl-1H-pyrazole-3-carboxylic acid methyl ester
• 1-Methyl-5-pyrrolidin-1-ylmethyl-1H-pyrazole-3-carboxylic acid methyl ester, 95%
• MFCD34168811
• methyl 1-methyl-5-(pyrrolidin-1-ylmethyl)pyrazole-3-carboxylate
• 2120663-04-7
• Methyl 1-methyl-5-(pyrrolidin-1-ylmethyl)pyrazole-3-carboxylate

• Inchi： 1S/C11H17N3O2/c1-13-9(8-14-5-3-4-6-14)7-10(12-13)11(15)16-2/h7H,3-6,8H2,1-2H3
• InChI Key： KCEMGCNLXXHCGO-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=C(CN2CCCC2)N(C)N=1)=O

Computed Properties

• Exact Mass: 223.132076794g/mol
• Monoisotopic Mass: 223.132076794g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 47.4Ų

Additional information on Methyl 1-methyl-5-(pyrrolidin-1-ylmethyl)pyrazole-3-carboxylate

Methyl 1-methyl-5-(pyrrolidin-1-ylmethyl)pyrazole-3-carboxylate: A Comprehensive Overview

The compound Methyl 1-methyl-5-(pyrrolidin-1-ylmethyl)pyrazole-3-carboxylate (CAS No. 2120663-04-7) is a fascinating molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of pyrazole derivatives, which have been extensively studied for their unique chemical properties and biological activities. The structure of this compound is characterized by a pyrazole ring system, a methyl group, and a pyrrolidine substituent, making it a versatile molecule for further functionalization and exploration.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through various methodologies. One notable approach involves the use of palladium-catalyzed cross-coupling reactions, which have been widely adopted due to their high yield and selectivity. These methods not only facilitate the construction of the pyrazole ring but also allow for precise control over the substitution pattern, ensuring the desired stereochemistry and regioselectivity. The incorporation of the pyrrolidine group further enhances the molecule's stability and bioavailability, making it an attractive candidate for drug development.

From a structural perspective, the pyrazole ring serves as a central scaffold, providing a rigid framework that can accommodate various substituents. The methyl group at position 1 contributes to the molecule's lipophilicity, while the pyrrolidine substituent at position 5 introduces additional complexity and functionality. This combination of structural features makes Methyl 1-methyl-5-(pyrrolidin-1-ylmethyl)pyrazole-3-carboxylate highly amenable to further modifications, enabling researchers to explore its potential in diverse fields such as medicinal chemistry, agrochemistry, and materials science.

Recent studies have highlighted the promising biological activities of this compound. For instance, investigations into its anti-inflammatory properties have revealed significant reductions in cytokine production in vitro, suggesting its potential as an anti-inflammatory agent. Additionally, preliminary pharmacokinetic studies indicate favorable absorption and distribution profiles, which are critical for drug candidates targeting chronic inflammatory conditions.

In terms of applications, Methyl 1-methyl-5-(pyrrolidin-1-ylmethyl)pyrazole-3-carboxylate has shown particular promise in the development of novel therapeutic agents. Its ability to modulate key signaling pathways involved in inflammation and oxidative stress makes it a valuable tool in the fight against chronic diseases such as arthritis and neurodegenerative disorders. Furthermore, its structural versatility allows for the exploration of other therapeutic areas, including oncology and infectious diseases.

From an environmental standpoint, researchers have also investigated the degradation pathways of this compound under various conditions. Studies suggest that it undergoes rapid hydrolysis in aqueous environments, minimizing its persistence in ecosystems. This characteristic aligns with current sustainability trends in chemical manufacturing, emphasizing the importance of eco-friendly practices in drug development.

In conclusion, Methyl 1-methyl-5-(pyrrolidin-1-ylmethyl)pyrazole-3-carboxylate (CAS No. 2120663-04-7) represents a compelling molecule with vast potential across multiple disciplines. Its unique structure, coupled with recent advancements in synthetic methodologies and biological evaluations, positions it as a key player in future research endeavors. As ongoing studies continue to uncover its full spectrum of applications and mechanisms of action, this compound is poised to make significant contributions to both academic and industrial sectors.